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Compound of Interest

Compound Name: 2-Propyl-1-hexene

CAS No.: 62187-09-1

Cat. No.: B16129893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic data

for 2-Propyl-1-hexene (C₉H₁₈), a monoalkene of interest in organic synthesis and material

science. Due to the limited availability of experimentally derived public data, this document

focuses on predicted values from validated computational methods, offering a robust reference

for spectral interpretation and compound identification. The guide covers Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS), including detailed methodologies for data acquisition.

Predicted Spectroscopic Data
The following tables summarize the predicted quantitative spectroscopic data for 2-Propyl-1-
hexene. These values have been derived from computational models and are intended to

serve as a reliable estimation for experimental verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted)
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Protons
Chemical Shift
(δ, ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

H-1 (a) 4.68 Singlet 1H -

H-1 (b) 4.65 Singlet 1H -

H-3 (c) 1.98 Triplet 2H 7.5

H-4 (d) 1.35 Sextet 2H 7.5

H-5 (e) 1.28 Sextet 2H 7.5

H-6 (f) 0.88 Triplet 3H 7.3

H-1' (g) 1.98 Triplet 2H 7.5

H-2' (h) 1.39 Sextet 2H 7.5

H-3' (i) 0.91 Triplet 3H 7.3

¹³C NMR (Predicted)

Carbon Chemical Shift (δ, ppm)

C-1 109.2

C-2 150.1

C-3 34.5

C-4 29.8

C-5 22.9

C-6 14.2

C-1' 36.7

C-2' 20.8

C-3' 14.3
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Infrared (IR) Spectroscopy (Predicted)
Wavenumber
(cm⁻¹)

Functional Group Vibrational Mode Intensity

3075 =C-H Stretching Medium

2955, 2925, 2855 C-H (sp³) Stretching Strong

1645 C=C Stretching Medium

1465 -CH₂- Bending (Scissoring) Medium

1375 -CH₃
Bending

(Symmetrical)
Medium

890 =CH₂
Bending (Out-of-

plane)
Strong

Mass Spectrometry (MS) (Predicted)
m/z Ion

Fragmentation
Pathway

Relative
Abundance

126 [C₉H₁₈]⁺• Molecular Ion Moderate

97 [C₇H₁₃]⁺
Loss of •C₂H₅ (ethyl

radical)
High

83 [C₆H₁₁]⁺
Loss of •C₃H₇ (propyl

radical)
High

69 [C₅H₉]⁺
Loss of •C₄H₉ (butyl

radical)
Moderate

55 [C₄H₇]⁺ Allylic Cleavage High

41 [C₃H₅]⁺ Allylic Cation
Very High (Base

Peak)

Experimental Protocols
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The following are generalized protocols for the acquisition of spectroscopic data for a liquid

sample such as 2-Propyl-1-hexene.

NMR Spectroscopy (¹H and ¹³C)
Sample Preparation: Dissolve approximately 5-10 mg of 2-Propyl-1-hexene in 0.6-0.7 mL of

a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of an

internal standard, such as tetramethylsilane (TMS), if the solvent does not contain it.

Instrument Setup:

Insert the sample into the NMR spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity and optimal resolution.

Tune and match the probe for the desired nucleus (¹H or ¹³C).

¹H NMR Acquisition:

Set the spectral width to approximately 15 ppm.

Use a pulse angle of 30-45 degrees.

Set the acquisition time to 2-4 seconds and the relaxation delay to 1-2 seconds.

Acquire a suitable number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Set the spectral width to approximately 220 ppm.

Use a proton-decoupled pulse sequence.

Set the acquisition time to 1-2 seconds and the relaxation delay to 2-5 seconds.

Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of

¹³C.
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Data Processing:

Apply a Fourier transform to the Free Induction Decay (FID).

Phase the resulting spectrum.

Perform baseline correction.

Calibrate the chemical shift scale using the solvent or TMS signal as a reference (0 ppm).

Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Sample Preparation: For a liquid sample, place a drop of 2-Propyl-1-hexene between two

polished salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, use an Attenuated

Total Reflectance (ATR) accessory by placing a drop of the sample directly on the ATR

crystal.

Instrument Setup:

Ensure the spectrometer's sample compartment is clean and dry.

Acquire a background spectrum of the empty sample holder (salt plates or ATR crystal).

Data Acquisition:

Place the prepared sample in the spectrometer.

Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum.

Data Processing:

The instrument software will automatically ratio the sample spectrum against the

background spectrum to produce the final absorbance or transmittance spectrum.

Label the significant peaks with their corresponding wavenumbers.
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Mass Spectrometry (MS)
Sample Introduction: Introduce a small amount of 2-Propyl-1-hexene into the mass

spectrometer via a suitable inlet system, such as direct injection or through a gas

chromatograph (GC-MS) for separation from any impurities.

Ionization:

Utilize Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation and

create a characteristic mass spectrum.

Mass Analysis:

The generated ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection:

The separated ions are detected, and their abundance is recorded.

Data Processing:

The resulting data is plotted as a mass spectrum, showing the relative abundance of ions

at each m/z value.

Identify the molecular ion peak and major fragment peaks.

Visualizations
The following diagrams illustrate the relationship between the spectroscopic techniques and

the structural information they provide, as well as a generalized workflow for spectroscopic

analysis.
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Sample Preparation

Data Acquisition

Data Processing & Analysis

Chemical Sample
(2-Propyl-1-hexene)

Prepared Sample
(e.g., in solvent, on plate)

NMR Spectrometer IR Spectrometer Mass Spectrometer

Process NMR Data
(FT, Phasing, Integration)

Process IR Data
(Background Subtraction)

Process MS Data
(Peak Identification)

Structural Elucidation

Click to download full resolution via product page

A generalized workflow for the spectroscopic analysis of a chemical sample.

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

2-Propyl-1-hexene
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To cite this document: BenchChem. [Spectroscopic Profile of 2-Propyl-1-hexene: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16129893/docs#spectroscopic-profile-of-2-propyl-1-
hexene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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